N-(furan-2-ylmethyl)-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide
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Description
N-(furan-2-ylmethyl)-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H17NO2S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Research on compounds similar to N-(furan-2-ylmethyl)-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide focuses on their synthesis and reactivity. For instance, Aleksandrov et al. (2017) described the synthesis of a related compound, 2-(furan-2-yl)benzo[e][1,3]benzothiazole, demonstrating its potential for various chemical modifications like nitration and acylation (Aleksandrov & El’chaninov, 2017).
Antimicrobial and Antiplasmodial Activities
- Research has also explored the biological activities of structurally similar compounds. For example, Hermann et al. (2021) studied N-acylated furazan-3-amines, revealing their activities against various strains of Plasmodium falciparum, suggesting potential antiplasmodial applications (Hermann et al., 2021). Additionally, Popiołek et al. (2016) synthesized furan/thiophene-1,3-benzothiazin-4-one hybrids, demonstrating their significant antimicrobial activities against various bacteria and yeast strains (Popiołek et al., 2016).
Application in Material Science
- In material science, these compounds have potential uses. Baldwin et al. (2008) reported the synthesis of novel polymers with thiophenylanilino and furanylanilino backbones, indicating their application in producing electroactive films, potentially useful in various technological applications (Baldwin et al., 2008).
Pharmaceutical Research
- In pharmaceutical research, compounds with similar structures have shown promising results. For example, Alnabulsi et al. (2018) evaluated furan amidines and their analogues as inhibitors of the enzyme NQO2, which could have implications in cancer chemotherapy and malaria treatment (Alnabulsi et al., 2018).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-thiophen-3-yl-N-(thiophen-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO2S2/c23-21(18-5-3-17(4-6-18)19-8-11-26-15-19)22(12-16-7-10-25-14-16)13-20-2-1-9-24-20/h1-11,14-15H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXICXHINPTTZBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CN(CC2=CSC=C2)C(=O)C3=CC=C(C=C3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.